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Compound of Interest

Compound Name: T2384

Cat. No.: B1682870 Get Quote

Disclaimer: The identifier "T2384" has been associated with at least two distinct chemical

compounds. It is crucial to verify the exact identity of the substance you are working with by

referring to the manufacturer's Safety Data Sheet (SDS) and any accompanying

documentation. The disposal procedures provided below are based on the chemical properties

of these two potential substances and general laboratory safety principles. Always consult with

your institution's Environmental Health and Safety (EHS) department for specific disposal

protocols and to ensure compliance with local, state, and national regulations.

The following sections provide disposal guidance for the two identified potential compounds for

T2384:

2-(Trifluoromethyl)thioxanthen-9-one (CAS No. 1693-28-3)

T-2384 (Antidiabetic Agent) (CAS No. 315222-83-4)

T2384 as 2-(Trifluoromethyl)thioxanthen-9-one
This compound is a halogenated organic solid. Safety data sheets indicate that it is harmful if

swallowed.[1][2][3] Disposal should be managed by treating it as a hazardous chemical waste.

Safety and Handling Precautions
Before beginning any disposal procedures, ensure you are wearing the appropriate Personal

Protective Equipment (PPE).

Recommended PPE:
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Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Lab coat

Closed-toe shoes

Handle the material in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of any dust.[1]

Quantitative Data Summary
Property Value Source

Physical State Solid: Powder [1]

Appearance White to very pale yellow [1]

Melting Point 147-151 °C [1]

Hazards
Harmful if swallowed (Acute

Tox. 4)
[1][2]

Decomposition Products
Carbon oxides, Sulfur oxides,

Hydrogen fluoride
[2]

Step-by-Step Disposal Procedure
Waste Collection:

Collect waste 2-(Trifluoromethyl)thioxanthen-9-one and any contaminated disposable

materials (e.g., weighing paper, gloves) in a designated, properly labeled hazardous waste

container.

The container should be made of a compatible material (e.g., high-density polyethylene)

and have a secure, tight-fitting lid.

Label the container as "Halogenated Organic Waste" and list the full chemical name: "2-

(Trifluoromethyl)thioxanthen-9-one".[4][5]
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Waste Segregation:

Do not mix this waste with non-halogenated organic waste, aqueous waste, or other

incompatible waste streams.[4][6]

Store the waste container in a designated satellite accumulation area, away from heat and

sources of ignition.[7]

Spill Management:

In case of a small spill, carefully sweep up the solid material, avoiding dust generation.[1]

Place the spilled material and any contaminated cleaning materials into the designated

halogenated organic waste container.

Clean the spill area with an appropriate solvent and then wash with soap and water.

Final Disposal:

Arrange for the pickup of the hazardous waste container with your institution's EHS

department.

Professional disposal is typically carried out via incineration at a licensed hazardous waste

facility.[1]
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Caption: Disposal workflow for 2-(Trifluoromethyl)thioxanthen-9-one.

T2384 as an Antidiabetic Agent
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This compound, with the chemical name 2-Chloro-N-[3-chloro-4-[(5-chloro-2-

benzothiazolyl)thio]phenyl]-4-(trifluoromethyl)-benzenesulfonamide, is a complex, halogenated,

and biologically active molecule. It is described as a sulfonylurea-like antidiabetic agent. Due to

its potent biological activity and complex structure, it must be handled and disposed of with a

high degree of caution.

Safety and Handling Precautions
Given its pharmacological activity, exposure to this compound should be minimized.

Recommended PPE:

Safety glasses or goggles

Chemical-resistant gloves (e.g., double-gloving may be appropriate)

Lab coat

Respiratory protection (e.g., a properly fitted N95 respirator or as determined by a risk

assessment) may be necessary, especially when handling the powder form.

All handling of this substance should be performed in a designated area and within a chemical

fume hood or other containment device.

Quantitative Data Summary
Property Value Source

Chemical Formula C20H10Cl3F3N2O2S3

Molecular Weight 569.83 g/mol

Classification
Antidiabetic agent; PPARγ

modulator

Hazards

Potent biologically active

compound. Assume high

toxicity.

Inferred
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Step-by-Step Disposal Procedure
Deactivation (if applicable and feasible):

Consult scientific literature or your institution's EHS for any established protocols for the

chemical deactivation of this compound or similar sulfonylurea-like agents. This is not a

common practice and should only be attempted by trained personnel with a validated

procedure.

Waste Collection:

Collect all waste material, including pure compound, contaminated labware (e.g., pipette

tips, tubes), and PPE, in a dedicated hazardous waste container.

The container must be clearly labeled as "Acutely Toxic Chemical Waste" or

"Pharmaceutical Waste".

List the full chemical name and CAS number (315222-83-4) on the waste tag.

Waste Segregation:

This waste must be segregated from all other waste streams. Do not mix with solvents,

other organic waste, or aqueous waste.

Due to its biological potency, it is critical to prevent its release into the environment.

Final Disposal:

Contact your institution's EHS department for specific instructions. Disposal of potent

pharmaceutical compounds often requires special handling.

The most common disposal method is high-temperature incineration by a specialized

hazardous waste management company.

Disposal Workflow Diagram
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Caption: Disposal workflow for the antidiabetic agent T-2384.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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